(2E)-6-Methyl-N-phenylheptan-2-imine

• CAS No.: 61285-51-6
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 6-methyl-N-phenylheptan-2-imine
• InChI: InChI=1S/C14H21N/c1-12(2)8-7-9-13(3)15-14-10-5-4-6-11-14/h4-6,10-12H,7-9H2,1-3H3
• InChI Key: HUDBNOFMZQOMHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(=NC1=CC=CC=C1)C

Description

(2E)-6-Methyl-N-phenylheptan-2-imine is an organic compound characterized by the presence of an imine group (C=N) and a phenyl group attached to a heptane backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E)-6-Methyl-N-phenylheptan-2-imine typically involves the condensation reaction between an aldehyde or ketone and an amine. One common method is the reaction of 6-methylheptan-2-one with aniline under acidic or basic conditions to form the imine. The reaction can be catalyzed by acids such as hydrochloric acid or bases like sodium hydroxide. The reaction is typically carried out at room temperature or slightly elevated temperatures to facilitate the formation of the imine bond.

Industrial Production Methods: In an industrial setting, the production of (2E)-6-Methyl-N-phenylhept